Cas no 1394718-84-3 (N-(1-cyano-1-methylethyl)-4-[(N,2-dimethylpropanamido)methyl]benzamide)

• Product Name: N-(1-cyano-1-methylethyl)-4-[(N,2-dimethylpropanamido)methyl]benzamide
• CAS No: 1394718-84-3
• MF: C₁₇H₂₃N₃O₂
• MW: 301.383424043655
• CID: 6216509
• PubChem ID: 71873969
• Update Time: 2025-05-30

N-(1-cyano-1-methylethyl)-4-[(N,2-dimethylpropanamido)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyano-1-methylethyl)-4-[(N,2-dimethylpropanamido)methyl]benzamide
• 1394718-84-3
• AKOS033201910
• EN300-26683307
• N-(2-cyanopropan-2-yl)-4-[[methyl(2-methylpropanoyl)amino]methyl]benzamide
• Z1261206861

• Inchi： 1S/C17H23N3O2/c1-12(2)16(22)20(5)10-13-6-8-14(9-7-13)15(21)19-17(3,4)11-18/h6-9,12H,10H2,1-5H3,(H,19,21)
• InChI Key： ODZXEIWDHSJQRP-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)N(C)CC1C=CC(C(NC(C#N)(C)C)=O)=CC=1

Computed Properties

• Exact Mass: 301.17902698g/mol
• Monoisotopic Mass: 301.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 73.2Ų

Additional information on N-(1-cyano-1-methylethyl)-4-[(N,2-dimethylpropanamido)methyl]benzamide

Comprehensive Overview of N-(1-cyano-1-methylethyl)-4-[(N,2-dimethylpropanamido)methyl]benzamide (CAS No. 1394718-84-3)

The compound N-(1-cyano-1-methylethyl)-4-[(N,2-dimethylpropanamido)methyl]benzamide (CAS No. 1394718-84-3) is a specialized organic molecule with a unique structural configuration. This compound belongs to the class of benzamide derivatives, which are widely studied for their potential applications in medicinal chemistry and material science. Its molecular structure features a cyano group and a dimethylpropanamido moiety, making it an interesting candidate for various synthetic and pharmacological applications.

In recent years, researchers have shown growing interest in benzamide-based compounds due to their versatility in drug discovery. The presence of the cyano group in N-(1-cyano-1-methylethyl)-4-[(N,2-dimethylpropanamido)methyl]benzamide suggests potential reactivity that could be exploited in the development of novel therapeutic agents. This aligns with current trends in pharmaceutical research, where scientists are actively exploring nitrile-containing compounds for their bioactivity and metabolic stability.

The synthesis of CAS No. 1394718-84-3 typically involves multi-step organic reactions, including amide bond formation and functional group transformations. Modern synthetic approaches often employ green chemistry principles, which is a hot topic in contemporary chemical research. The compound's molecular weight and lipophilicity parameters make it particularly interesting for researchers working on drug-like molecules and small molecule pharmaceuticals.

From a commercial perspective, N-(1-cyano-1-methylethyl)-4-[(N,2-dimethylpropanamido)methyl]benzamide is primarily used as a research chemical in academic and industrial laboratories. Its applications span across various fields including medicinal chemistry, chemical biology, and material science. The growing demand for specialized organic intermediates in drug discovery programs has increased the relevance of such compounds in the market.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods are crucial for verifying the compound's purity and structural integrity, which are essential parameters for research applications. The physicochemical properties of CAS No. 1394718-84-3, including its solubility profile and stability characteristics, are important considerations for researchers planning to work with this material.

In the context of current scientific trends, this compound fits well within the framework of fragment-based drug discovery (FBDD), a popular approach in modern pharmaceutical research. The molecular fragments present in N-(1-cyano-1-methylethyl)-4-[(N,2-dimethylpropanamido)methyl]benzamide could serve as valuable building blocks for the development of more complex drug candidates. This aligns with the increasing focus on rational drug design and structure-activity relationship studies in the pharmaceutical industry.

The storage and handling of CAS No. 1394718-84-3 require standard laboratory precautions appropriate for organic compounds. While not classified as hazardous under normal conditions, proper chemical safety protocols should always be followed when working with this material. Researchers are advised to consult the material safety data sheet (MSDS) for specific handling instructions and safety information.

From a regulatory perspective, N-(1-cyano-1-methylethyl)-4-[(N,2-dimethylpropanamido)methyl]benzamide is typically used in controlled research environments. Its status may vary depending on regional regulations, so potential users should verify the current chemical regulations in their jurisdiction before procurement. The compound is generally available through specialized chemical suppliers that cater to research institutions and pharmaceutical companies.

Future research directions for this compound may include exploration of its potential as a pharmacophore in drug design, investigation of its biological activity profiles, or development of novel synthetic methodologies for its preparation. The growing interest in targeted therapies and precision medicine creates opportunities for innovative applications of such specialized chemical entities.

In conclusion, N-(1-cyano-1-methylethyl)-4-[(N,2-dimethylpropanamido)methyl]benzamide (CAS No. 1394718-84-3) represents an interesting example of modern medicinal chemistry building blocks. Its unique structural features and potential applications make it a valuable compound for research purposes in various scientific disciplines. As the field of drug discovery continues to evolve, compounds like this will likely play increasingly important roles in the development of new therapeutic agents and research tools.